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Compound of Interest

Compound Name: Deuterium sulfide

Cat. No.: B085110

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical properties of deuterium
sulfide (D2S), a deuterated isotopologue of hydrogen sulfide. The substitution of protium with
deuterium atoms imparts significant isotopic effects, leading to distinct physical characteristics
that are of interest in various scientific and research applications, including kinetic isotope
effect studies and as a precursor for deuterated compounds.

Core Physical Properties

Deuterium sulfide is a colorless, flammable gas with a characteristic rotten egg odor, similar to
hydrogen sulfide.[1] The primary physical properties are summarized in the table below, with
comparative data for hydrogen sulfide to highlight the isotopic differences.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b085110?utm_src=pdf-interest
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-791-5/SDS%20-%20DLM-791.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Deuterium Sulfide (D2S) Hydrogen Sulfide (H2S)
Molecular Formula D2S H2S
CAS Number 13536-94-2[2][3][4][5][6] 7783-06-4[4][5]
Molecular Weight 36.09 g/mol [1][3][4][5][6] 34.08 g/mol [2]
Boiling Point -60 °C[1][2][3][6] -60.3 °C
Melting Point -85 °C[1][2][3][6] -85.5 °C
Vapor Pressure 17369.8 hPa (13028.4 mmHg) 18.2 atm at 20 °C
at 21 °CJ[1]
Vapor Density 1.19 (vs air) at 21 °C[2][3][6] 1.189 (vs air)
Molar Volume 34.811 cm3/mol at -79 °C[7][8] 34.711 cm3/mol at -79 °C[7][8]

Isotopic Effects on Physical Properties

The notable difference in molecular weight between D2S and HzS, arising from the heavier
deuterium isotope, is the primary driver of the observed variations in their physical properties.
[2] While the boiling and melting points show only slight differences, other properties such as
vapor pressure and molar volume exhibit more pronounced isotopic effects.

An interesting phenomenon is the isotopic vapor pressure cross-over point, which occurs at
approximately -48 °C.[7][8] Below this temperature, D2S is less volatile than HzS, which is the
expected behavior for a heavier isotopologue. However, above -48 °C, deuterium sulfide
becomes more volatile than hydrogen sulfide.[7][8]

Experimental Protocols

The determination of the physical properties of deuterium sulfide involves specialized
experimental setups due to its gaseous nature and the need for isotopic purity.

Preparation of Deuterium Sulfide

A common method for the laboratory preparation of deuterium sulfide is through the
hydrolysis of aluminum sulfide with deuterium oxide (heavy water).[7][8] The reaction proceeds
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as follows:
Al2Ss + 6D20 - 2AI(OD)s + 3D2S

This method is favored for producing high-purity D2S, assuming the starting deuterium oxide
has high isotopic enrichment.[7]

Measurement of Vapor Pressure

The vapor pressure of deuterium sulfide has been determined using a quartz-metal apparatus
at low temperatures (around -78 °C) and a stainless steel apparatus for measurements in the
range of -30 to +30 °C.[7][9] These experiments require precise temperature control and
pressure measurement instrumentation to obtain accurate data.

Experimental Workflow: Determination of Physical
Properties

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of deuterium sulfide.
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Experimental Workflow for Determining Physical Properties of D2S
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Caption: A generalized workflow for the synthesis and physical property characterization of
deuterium sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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